Cas no 1247348-94-2 (2-Chloromethyl-4-(trifluoromethyl)benzo[d]thiazole)

2-Chloromethyl-4-(trifluoromethyl)benzo[d]thiazole structure
1247348-94-2 structure
Product Name:2-Chloromethyl-4-(trifluoromethyl)benzo[d]thiazole
CAS No:1247348-94-2
MF:C9H5ClF3NS
MW:251.655910253525
CID:855083
PubChem ID:91810935
Update Time:2025-09-23

2-Chloromethyl-4-(trifluoromethyl)benzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole, 2-(chloroMethyl)-4-(trifluoroMethyl)-
    • 2-Chloromethyl-4-(trifluoromethyl)benzo[d]thiazole
    • 2-(Chloromethyl)-4-(trifluoromethyl)benzo[d]thiazole
    • 1247348-94-2
    • 2-(CHLOROMETHYL)-4-(TRIFLUOROMETHYL)-1,3-BENZOTHIAZOLE
    • NKGSSWZQBMHPOB-UHFFFAOYSA-N
    • Inchi: 1S/C9H5ClF3NS/c10-4-7-14-8-5(9(11,12)13)2-1-3-6(8)15-7/h1-3H,4H2
    • InChI Key: NKGSSWZQBMHPOB-UHFFFAOYSA-N
    • SMILES: ClCC1=NC2=C(C=CC=C2C(F)(F)F)S1

Computed Properties

  • Exact Mass: 250.9783325g/mol
  • Monoisotopic Mass: 250.9783325g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1
  • XLogP3: 3.7

2-Chloromethyl-4-(trifluoromethyl)benzo[d]thiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1763661-250mg
2-(Chloromethyl)-4-(trifluoromethyl)benzo[d]thiazole
1247348-94-2 98%
250mg
¥10489.00 2024-08-09
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